Cas no 1509929-78-5 (methyl (2S)-4-methyl-2-(2,2,2-trifluoroethyl)aminopentanoate)

• Product Name: methyl (2S)-4-methyl-2-(2,2,2-trifluoroethyl)aminopentanoate
• CAS No: 1509929-78-5
• MF: C₉H₁₆F₃NO₂
• MW: 227.224053382874
• CID: 5655194
• PubChem ID: 93416526
• Update Time: 2025-10-12

methyl (2S)-4-methyl-2-(2,2,2-trifluoroethyl)aminopentanoate Chemical and Physical Properties

Names and Identifiers

• 1509929-78-5
• methyl (2S)-4-methyl-2-[(2,2,2-trifluoroethyl)amino]pentanoate
• EN300-27731319
• methyl (2S)-4-methyl-2-(2,2,2-trifluoroethyl)aminopentanoate

• Inchi： 1S/C9H16F3NO2/c1-6(2)4-7(8(14)15-3)13-5-9(10,11)12/h6-7,13H,4-5H2,1-3H3/t7-/m0/s1
• InChI Key： FNUGEGHUHDGHJS-ZETCQYMHSA-N
• SMILES： FC(CN[C@H](C(=O)OC)CC(C)C)(F)F

Computed Properties

• Exact Mass: 227.11331324g/mol
• Monoisotopic Mass: 227.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl (2S)-4-methyl-2-(2,2,2-trifluoroethyl)aminopentanoate

Compound CAS No. 1509929-78-5: Methyl (2S)-4-methyl-2-(2,2,2-trifluoroethyl)aminopentanoate

The compound with CAS No. 1509929-78-5, commonly referred to as methyl (2S)-4-methyl-2-(trifluoroethyl)aminopentanoate, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable tool in modern chemistry and pharmacology.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceutical agents. Its structure, featuring a chiral center at the second carbon atom (chirality), plays a critical role in determining its biological activity and chemical reactivity. The presence of the trifluoroethyl group introduces significant electronic effects, enhancing the compound's stability and reactivity in various chemical environments.

In terms of synthesis, methyl (2S)-4-methyl-trifluoroethylaminopentanoate is typically produced through a multi-step process involving precise stereochemical control. Researchers have explored various methodologies to optimize its synthesis, including enantioselective catalysis and asymmetric induction techniques. These advancements have not only improved the yield but also enhanced the purity of the final product, making it more suitable for high-end applications.

The compound's versatility is further demonstrated by its role in drug design and development. Its unique structure allows for interactions with specific biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic agents. Recent research has focused on its potential as a precursor for bioactive molecules, particularly in the field of oncology and neurodegenerative diseases.

From an environmental perspective, methyl (2S)-4-methyl-trifluoroethylaminopentanoate has been studied for its biodegradability and eco-friendly properties. Scientists have investigated its impact on aquatic ecosystems and soil microorganisms, revealing that it exhibits low toxicity and rapid degradation under natural conditions. These findings underscore its suitability for use in sustainable chemical processes.

In conclusion, methyl (2S)-4-methyl-trifluoroethylaminopentanoate (CAS No. 1509929-78-5) is a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and pharmaceuticals.